Cas no 1824630-63-8 (Phenol, 2-(1-amino-2-fluoroethyl)-4-methyl-)

• Product Name: Phenol, 2-(1-amino-2-fluoroethyl)-4-methyl-
• CAS No: 1824630-63-8
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5998270
• PubChem ID: 130059497
• Update Time: 2025-10-29

Phenol, 2-(1-amino-2-fluoroethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1-amino-2-fluoroethyl)-4-methyl-
• 1824630-63-8
• EN300-1274350
• 2-(1-AMINO-2-FLUOROETHYL)-4-METHYLPHENOL

• Inchi： 1S/C9H12FNO/c1-6-2-3-9(12)7(4-6)8(11)5-10/h2-4,8,12H,5,11H2,1H3
• InChI Key： FCSMJQHYFWKVJE-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C)C=C1C(N)CF

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 293.4±40.0 °C(Predicted)
• pka: 9.90±0.48(Predicted)

Additional information on Phenol, 2-(1-amino-2-fluoroethyl)-4-methyl-

Phenol, 2-(1-amino-2-fluoroethyl)-4-methyl- and Its Chemical Properties

Phenol, 2-(1-amino-2-fluoroethyl)-4-methyl- is a complex aromatic compound with a molecular formula of C₉H₁₀NO₂F. This compound is characterized by its phenolic ring structure, where the hydroxyl group (-OH) is attached to the benzene ring. The CAS No 1824630-63-8 identifies this specific molecular entity, which has attracted significant attention in the field of medicinal chemistry due to its potential biological activities. The structural features of this compound, including the presence of an amino group, a fluorine atom, and a methyl group, contribute to its unique chemical behavior and reactivity.

Recent studies have highlighted the importance of the 2-(1-amino-2-fluoroethyl) substituent in modulating the pharmacological properties of this compound. The amino group introduces nitrogen functionality, which can enhance hydrogen bonding interactions with biological targets, while the fluorine atom at the 2-position may influence the compound's lipophilicity and metabolic stability. These structural elements are critical in determining the compound's ability to interact with specific receptors or enzymes, making it a promising candidate for drug development.

The 4-methyl group on the benzene ring further modifies the electronic environment of the molecule, potentially affecting its reactivity and biological activity. The combination of these substituents creates a unique molecular scaffold that has been explored in various pharmacological contexts. Researchers are increasingly interested in understanding how these structural features contribute to the compound's potential therapeutic applications.

One of the key areas of research involving Phenol, 2-(1-amino-2-fluoroethyl)-4-methyl- is its potential as a lead compound for the development of novel therapeutics. Recent studies have demonstrated that compounds with similar structural motifs exhibit activity against a range of targets, including enzymes and ion channels. These findings suggest that the CAS No 1824630-63-8 compound may have applications in the treatment of diseases such as neurodegenerative disorders or metabolic syndromes.

The synthesis of Phenol, 2-(1-amino-2-fluoroethyl)-4-methyl- has been the subject of several recent advancements. Researchers have developed efficient synthetic routes that enable the preparation of this compound in high yields. These methods often involve the use of catalytic systems and selective functionalization strategies to achieve the desired molecular structure. The ability to synthesize this compound efficiently is crucial for its further exploration in drug discovery and development.

Another important aspect of Phenol, 2-(1-amino-2-fluoroethyl)-4-methyl- is its potential biological activity. Studies have indicated that this compound may exhibit antioxidant properties, which could have implications for its use in the treatment of oxidative stress-related conditions. The presence of the amino group and the fluorine atom may contribute to its ability to scavenge free radicals, making it a candidate for further investigation in this area.

Recent advances in computational chemistry have also provided valuable insights into the behavior of Phenol, 2-(1-amino-2-fluoroethyl)-4-methyl-. Molecular modeling studies have been used to predict the compound's interactions with various biological targets, including proteins and nucleic acids. These simulations have helped researchers understand how the compound's structure influences its binding affinity and selectivity, which is essential for optimizing its therapeutic potential.

Furthermore, the CAS No 1824630-63-8 compound has been explored for its potential applications in the development of new materials. Its unique chemical properties, such as its solubility and reactivity, make it a candidate for use in various industrial applications, including the production of specialty chemicals and pharmaceutical intermediates. These findings highlight the versatility of this compound beyond its potential therapeutic applications.

The exploration of Phenol, 2-(1-amino-2-fluoroethyl)-4-methyl- has also extended to its potential role in the treatment of infectious diseases. Recent studies have suggested that compounds with similar structural features may exhibit antimicrobial activity, which could be relevant for the development of new antibiotics. These findings underscore the importance of further research into the compound's potential therapeutic applications.

In conclusion, Phenol, 2-(1-amino-2-fluoroethyl)-4-methyl- is a complex aromatic compound with significant potential in the field of medicinal chemistry. Its unique structural features, including the presence of an amino group, a fluorine atom, and a methyl group, contribute to its diverse chemical properties and biological activities. Recent research has highlighted the importance of this compound in the development of novel therapeutics and its potential applications in various fields. The continued exploration of CAS No 1824630-63-8 is essential for unlocking its full potential in the pharmaceutical and industrial sectors.